Cas no 827042-64-8 (1H-Benzimidazole-2-carboxylic acid, 4,6-bis(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole-2-carboxylic acid, 4,6-bis(trifluoromethyl)-
• CAS No: 827042-64-8
• MF: C₁₀H₄F₆N₂O₂
• MW: 298.141383171082
• CID: 685862
• PubChem ID: 71417714
• Update Time: 2025-04-19

1H-Benzimidazole-2-carboxylic acid, 4,6-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxylic acid, 4,6-bis(trifluoromethyl)-
• 4,6-bis(trifluoromethyl)-1H-benzimidazole-2-carboxylic acid
• DTXSID90837049
• 827042-64-8

• Inchi： 1S/C10H4F6N2O2/c11-9(12,13)3-1-4(10(14,15)16)6-5(2-3)17-7(18-6)8(19)20/h1-2H,(H,17,18)(H,19,20)
• InChI Key： DPLPJDGNJZUCMA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=CC2=C1N=C(C(=O)O)N2)(F)F

Computed Properties

• Exact Mass: 298.01769635g/mol
• Monoisotopic Mass: 298.01769635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66Ų